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Compound of Interest

Compound Name:
2-Bromo-6-hydroxy-4-

methoxybenzaldehyde

CAS No.: 861668-41-9

Cat. No.: B2496980

Get Quote

Executive Summary & Molecular Architecture
Target Molecule: 2-Bromo-6-hydroxy-4-methoxybenzaldehyde CAS Registry Number:

861668-41-9 Molecular Formula: C

H

BrO

Molecular Weight: 231.04 g/mol [1][2][3]

This guide provides a comprehensive technical analysis of 2-Bromo-6-hydroxy-4-
methoxybenzaldehyde, a specialized scaffold in medicinal chemistry. Unlike simple

benzaldehydes, this molecule acts as a "privileged structure" due to its dense functionalization

pattern. It integrates four distinct reactive sites—an electrophilic aldehyde, a nucleophilic

phenol, a labile aryl bromide, and an electron-donating methoxy group—onto a single benzene

core.
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Structural Dynamics and Electronic "Push-Pull"
The molecule's reactivity is defined by the interplay between its substituents:

The Salicylaldehyde Motif (C1-CHO / C6-OH): The defining feature is the ortho relationship

between the aldehyde and the hydroxyl group. This creates a strong intramolecular hydrogen

bond (resonance-assisted hydrogen bond, RAHB), which locks the conformation, increases

the acidity of the phenol, and significantly alters spectroscopic signatures.

The Para-Methoxy Effect (C4-OMe): Positioned para to the carbonyl, the methoxy group

exerts a strong mesomeric donating effect (+M), increasing electron density at the carbonyl

oxygen and reducing the electrophilicity of the aldehyde carbon compared to unsubstituted

benzaldehyde.

The Ortho-Bromo Handle (C2-Br): The bromine atom provides a handle for cross-coupling

reactions (e.g., Suzuki-Miyaura), but its position ortho to the aldehyde introduces steric

strain, influencing the choice of catalytic ligands.

Spectroscopic Profiling (The "Fingerprint")
Accurate identification relies on recognizing the specific shifts induced by the intramolecular

hydrogen bond and the bromine isotope pattern.

Infrared (IR) Spectroscopy
The RAHB (Resonance-Assisted Hydrogen Bond) causes characteristic shifts.
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Functional Group

Typical Frequency
(cm

)

Observed Shift in
Target Molecule

Mechanistic Cause

O-H Stretch 3200–3500 (Broad)
3000–3150

(Weak/Broad)

Intramolecular H-

bonding chelates the

proton, broadening

and red-shifting the

peak, often merging it

with C-H stretches.

C=O Stretch 1700 (Aldehyde) 1640–1660

The H-bond weakens

the C=O bond order

(single bond character

increases), causing a

significant red shift.

C-O (Methoxy) 1000–1300 1250–1270

Strong asymmetric

stretch of the aryl-alkyl

ether.

C-Br Stretch 500–600 550–650

Heavy atom vibration

in the fingerprint

region.

Nuclear Magnetic Resonance (NMR)
H NMR (DMSO-d

, 400 MHz):

11.0–11.5 ppm (1H, s, OH): The phenolic proton is extremely deshielded due to the H-bond
with the carbonyl oxygen. Unlike free phenols, this peak is often sharp and distinct.

10.0–10.2 ppm (1H, s, CHO): The aldehyde proton.

6.8–7.2 ppm (2H, distinct signals): Aromatic protons at C3 and C5. Due to the asymmetric
substitution (Br vs OH), these will appear as two singlets or meta-coupled doublets (

Hz).
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3.8–3.9 ppm (3H, s, OCH

): Characteristic methoxy singlet.

Mass Spectrometry (MS)
Isotopic Pattern: The presence of Bromine (

Br and

Br) in a ~1:1 natural abundance ratio creates a distinct "twin peak" molecular ion cluster.

Observation: Look for

at m/z 230 and

at m/z 232 with nearly equal intensity.

Chemical Reactivity & Derivatization Map
The utility of this molecule in drug development lies in its orthogonal reactivity. Different

conditions trigger different functional groups, allowing for divergent synthesis.

Fig 1. Orthogonal Reactivity Map of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde
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Mechanistic Insights for Drug Design
C-Br Activation (Suzuki/Heck): The C2-Br is sterically hindered by the adjacent aldehyde.

Protocol Tip: Use sterically demanding, electron-rich phosphine ligands (e.g., S-Phos or X-

Phos) to facilitate oxidative addition and reductive elimination cycles.

Coumarin Synthesis: The ortho-hydroxy aldehyde motif is a classic precursor for coumarins

via condensation with active methylenes (e.g., diethyl malonate) followed by intramolecular

transesterification.

Chelation Control: The 6-OH group can chelate metal catalysts. If the reaction fails, consider

protecting the phenol as a benzyl ether or acetate to disrupt the chelation and restore

reactivity.

Analytical Protocols
This section details self-validating protocols to confirm identity and purity.

Protocol A: Differential Solubility & Functional Group
Test
Objective: Rapidly verify the presence of the phenol and aldehyde groups using wet chemistry.

Phenol Verification (Ferric Chloride Test):

Dissolve 5 mg of sample in 1 mL ethanol.

Add 2 drops of 1% neutral FeCl

solution.

Result: A transient violet/blue coloration confirms the phenolic -OH. The color may fade or

shift due to the electron-withdrawing bromine, but the initial complexation is diagnostic.

Aldehyde Verification (2,4-DNP Test):

Dissolve 5 mg of sample in 1 mL ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 0.5 mL of 2,4-Dinitrophenylhydrazine reagent.

Result: Immediate formation of a yellow/orange precipitate (hydrazone) confirms the

carbonyl group.

Protocol B: HPLC Purity Assessment
Objective: Quantify purity and detect de-brominated impurities (a common byproduct of

synthesis).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (phenol/aldehyde absorption).

Validation Criterion: The main peak should show a clean UV spectrum. Impurities eluting

earlier often correspond to de-brominated species (6-hydroxy-4-methoxybenzaldehyde).

Analytical Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig 2. Quality Control Workflow for 2-Bromo-6-hydroxy-4-methoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-hydroxy-4-methoxybenzaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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